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Compound of Interest

Compound Name:
N-(2-Chloroethyl)-3-

methoxybenzamide

CAS No.: 161194-75-8

Cat. No.: B3244273

Get Quote

Executive Summary
N-(2-Chloroethyl)-3-methoxybenzamide is a halogenated organic amide featuring a

chloroethyl functional group. Structurally related to nitrogen mustard analogs (e.g., N-(2-

chloroethyl)benzamide), it possesses potential alkylating activity, making it a candidate for

mutagenicity and toxicity.

Immediate Action Directive:

Primary Disposal Method: High-temperature incineration (>1100°C) via a licensed hazardous

waste contractor.

Waste Stream:Halogenated Organic. Do NOT mix with non-halogenated solvents or drain

dispose.[1]

Spill Response: Deactivate with Sodium Thiosulfate solution before cleanup.
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Chemical Profile & Hazard Identification
Understanding the chemical structure is vital for selecting the correct disposal pathway. The 2-

chloroethyl moiety is the critical determinant for safety, as it acts as an electrophile capable of

alkylating DNA (guanine N-7 position).

Property Detail

Chemical Name N-(2-Chloroethyl)-3-methoxybenzamide

CAS Number
Analogous to 26385-07-9 (N-(2-

chloroethyl)benzamide)

Molecular Formula C₁₀H₁₂ClNO₂

Hazard Class
Acute Toxicant (Oral/Dermal), Skin/Eye Irritant,

Suspected Mutagen (Alkylating Agent)

RCRA Status

Not P- or U-listed by name. Managed as

Characteristic Hazardous Waste (Toxic/Ignitable

if in solvent) or Non-RCRA Regulated

Hazardous Waste requiring incineration.

Reactivity

Stable under normal conditions. Hydrolyzes

slowly in basic aqueous solutions. Reacts with

strong nucleophiles (thiosulfate, amines).

Personal Protective Equipment (PPE) Matrix
Treat this compound as a potential cytotoxic/genotoxic agent.
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PPE Category Specification Rationale

Hand Protection
Double Nitrile Gloves (min.

0.11 mm thickness)

Prevents permeation of the

chloroethyl alkylator. Change

immediately if splashed.

Eye Protection Chemical Safety Goggles
Protects against splashes that

could cause corneal damage.

Body Protection
Lab Coat (Tyvek® preferred for

large quantities)

Prevents contamination of

street clothes.

Respiratory
Fume Hood (Face Velocity >

100 fpm)

Inhalation of dust/aerosols

must be avoided. Use

N95/P100 if powder handling

outside hood.

Waste Segregation & Characterization[1]
Proper segregation is the single most important step to prevent cross-contamination and

reduce disposal costs.

Critical Segregation Rules
Halogenated vs. Non-Halogenated: This compound contains chlorine. It MUST be placed in

the Halogenated Waste stream. Mixing it with non-halogenated waste (e.g., acetone,

methanol) upgrades the entire container to "Halogenated," significantly increasing

incineration costs.

No Drain Disposal: Under no circumstances should this compound enter the municipal sewer

system. It is toxic to aquatic life and resistant to standard wastewater treatment.

Solids vs. Liquids: Segregate solid waste (contaminated gloves, weighing boats) from liquid

waste (mother liquors, reaction mixtures).

Disposal Workflows
Decision Logic Diagram
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The following flowchart outlines the decision-making process for disposing of N-(2-
Chloroethyl)-3-methoxybenzamide.

Waste Generation
(N-(2-Chloroethyl)-3-methoxybenzamide)

Determine Physical State

Liquid Waste
(Solutions/Mother Liquor)

Solid Waste
(Powder, Gloves, Sharps)

Segregate into
HALOGENATED Solvent Carboy

Contains Cl

Label: 'Hazardous Waste - Halogenated'
List Constituents & %

Satellite Accumulation Area
(Secondary Containment)

Place in Wide-Mouth
HDPE Jar or Double Bag

Label: 'Hazardous Waste - Solid'
Trace Contamination

Transfer to EHS/Contractor
for High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision workflow for the safe segregation and disposal of N-(2-Chloroethyl)-3-
methoxybenzamide waste streams.
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Step-by-Step Procedures
A. Liquid Waste (Reaction Mixtures/Stock Solutions)

Select Container: Use a chemically compatible container (HDPE or Glass) rated for

halogenated solvents.

Transfer: Pour the solution into the container using a funnel to avoid spills.

Labeling: Affix a hazardous waste label immediately.

Required Fields: "Hazardous Waste," "Halogenated Solvent," "N-(2-Chloroethyl)-3-
methoxybenzamide," and the approximate concentration.

Closure: Keep cap tightly closed when not actively adding waste.

B. Solid Waste (Contaminated Debris)
Collection: Place contaminated gloves, paper towels, and weighing boats into a clear

hazardous waste bag (polyethylene) or a wide-mouth HDPE jar.

Sharps: If needles or glass pipettes are contaminated, they must go into a Hard-Walled

Sharps Container labeled "Cytotoxic/Chemical Sharps."

Sealing: Double-bag soft waste and seal with tape.

Chemical Deactivation (Spill Response)
In the event of a spill or for cleaning highly concentrated residues, chemical deactivation is

recommended to neutralize the alkylating potential of the chloroethyl group.

Mechanism: The chloroethyl group is electrophilic.[2] Reacting it with a strong nucleophile (like

thiosulfate) displaces the chloride, rendering the molecule less toxic.

Deactivation Solution Recipe
Active Agent: 10% Sodium Thiosulfate (

)
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Solvent: Water (can add 5-10% ethanol to improve solubility if the compound is lipophilic).

Deactivation Protocol
Isolate: Cordon off the spill area.

PPE: Don double nitrile gloves, goggles, and lab coat.

Absorb: Cover liquid spills with absorbent pads or vermiculite.

Apply Deactivator: Gently pour the Sodium Thiosulfate solution over the contaminated area

or absorbent. Allow to sit for 30 minutes.

Note: Ensure the solution covers the entire spill area to facilitate the nucleophilic

substitution reaction.

Cleanup: Scoop the soaked absorbent into a hazardous waste bag.

Final Wash: Clean the surface with soap and water.[3]

Regulatory Compliance & Final Disposal
RCRA Considerations (USA)
While N-(2-Chloroethyl)-3-methoxybenzamide is not explicitly listed on the EPA's "P" or "U"

lists, it must be managed as a hazardous waste due to its toxicity and chemical properties.

Waste Code Assignment: If the waste solution is ignitable (e.g., in ethanol), assign D001. If it

contains other listed solvents (e.g., Methylene Chloride), assign F002.

Lab Packs: Small containers of this pure chemical are typically "Lab Packed" by waste

vendors.

Ultimate Destruction: Incineration
The only acceptable final disposal method for halogenated organic amides is High-

Temperature Incineration.

Requirement: Temperature >1100°C with a residence time >2 seconds.
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Reasoning: This ensures the complete destruction of the organochlorine bond and prevents

the formation of dioxins and furans, which can occur at lower combustion temperatures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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